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Compound of Interest

Compound Name: 3,5-difluoropyridin-2-ol

CAS No.: 914482-23-8

Cat. No.: B1590269 Get Quote

STOP: Before handling waste, verify the chemical identity. Chemical Name: 3,5-
Difluoropyridin-2-ol (Tautomer: 3,5-Difluoro-2(1H)-pyridinone) CAS No: 914482-23-8 Waste

Category:HALOGENATED ORGANIC WASTE[1][2]

Critical Check Action Required

State
Solid (White to off-white powder) or Solution (in

organic solvent).[1][2]

Segregation

DO NOT mix with Non-Halogenated solvents

(e.g., Acetone, Ethanol) if possible.[1] Segregate

into "Halogenated Waste".

Incompatibility
DO NOT mix with Strong Oxidizers (e.g., Nitric

Acid, Peroxides) or Strong Bases.[1]

Labeling
Label clearly: "Hazardous Waste - Halogenated

Organic - 3,5-Difluoropyridin-2-ol".[1][2]

Spill Response

Sweep up solids (avoid dust).[1] Absorb

solutions with vermiculite.[2][3] Place in a sealed

container.
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PART 2: CHEMICAL PROFILE & HAZARD
ASSESSMENT
To dispose of this chemical safely, one must understand its dual nature.[2][3] 3,5-
difluoropyridin-2-ol exists in a tautomeric equilibrium between the pyridinol (aromatic,

hydroxyl) and pyridone (lactam, carbonyl) forms.[1][2]

Tautomeric Equilibrium & Stability
In the solid state and in polar solvents (like water or methanol), the pyridone form predominates

due to the stabilization of the lactam structure and intermolecular hydrogen bonding. In the gas

phase or non-polar solvents, the pyridinol form may be more significant.[2]

Implication for Disposal: The compound behaves chemically like a lactam (amide-like

stability) rather than a simple phenol.[1][2] It is generally stable but releases toxic Hydrogen

Fluoride (HF) gas when incinerated.[2]

Tautomeric Equilibrium

3,5-Difluoropyridin-2-ol
(Hydroxyl Form)

Favored in Non-Polar Solvents

3,5-Difluoro-2(1H)-pyridinone
(Lactam Form)

Favored in Solid State & Polar Solvents

  H-Shift  

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium between the hydroxy- and oxo- forms.[1][2] The specific

disposal hazard (HF generation) remains constant regardless of the tautomer.[1]

Physical & Chemical Properties
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Property Value Operational Note

CAS Number 914482-23-8
Use this for waste manifesting.

[1][2]

Molecular Formula C₅H₃F₂NO

High Fluorine content requires

scrubbing during incineration.

[1]

Molecular Weight 131.08 g/mol -

Acidity (pKa) ~9.0 (Predicted)
Weakly acidic.[1][2] Can form

salts with strong bases.[2]

Solubility
Organic Solvents (DMSO,

MeOH)

Low water solubility expected

due to fluorination.[1]

Hazard Class Irritant (Skin/Eye/Resp)

Standard PPE (Gloves,

Goggles, Lab Coat) required.

[1]

PART 3: DETAILED DISPOSAL PROTOCOL
This protocol ensures compliance with RCRA (USA) and general hazardous waste regulations.

[2] The primary environmental risk is the release of HF gas during thermal destruction.[2]

Step 1: Waste Segregation (The "Halogen Rule")
Because this molecule contains Fluorine, it MUST be classified as Halogenated Waste.[2]

Why? Non-halogenated waste streams are often used as fuel blending for cement kilns.[2]

Fluorine destroys the refractory lining of standard kilns and releases corrosive HF gas.[2]

Action: Segregate this waste into the container marked "Halogenated Organics".

Step 2: Container Selection & Compatibility
Solid Waste: Collect pure solid 3,5-difluoropyridin-2-ol in a wide-mouth HDPE (High-

Density Polyethylene) jar.
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Note: Glass is acceptable, but HDPE is preferred to minimize breakage risks.[2]

Liquid Waste (Solutions):

Compatible Solvents: Dichloromethane (DCM), Chloroform, Ethyl Acetate, Methanol.

Incompatible: Do not mix with Nitric Acid (risk of nitration/explosion) or strong oxidizers.[2]

Step 3: Labeling & Manifesting
Attach a hazardous waste tag immediately upon the first addition of waste.[2]

Constituents: List "3,5-Difluoropyridin-2-ol" (or "3,5-Difluoro-2-pyridone") and the solvent

(e.g., "Dichloromethane").[1][2]

Hazard Checkboxes: [x] Toxic [x] Irritant.[2][4]

Step 4: Final Disposal (Incineration)
The facility receiving this waste must utilize a High-Temperature Incinerator with Acid Gas

Scrubbing.[2]

Mechanism:

[1][2]

Scrubbing: The HF gas is neutralized in the scrubber (usually with Calcium Hydroxide) to

form Calcium Fluoride (

), preventing acid rain and equipment corrosion.

PART 4: DISPOSAL DECISION TREE
Follow this logic flow to determine the correct disposal path for your specific situation.
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Key Protocol

Waste Generation:
3,5-Difluoropyridin-2-ol

Physical State?

Solid / Powder Solution / Mother Liquor

Pack in HDPE Jar
Label: 'Solid Halogenated Waste'

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Yes (Halogenated)

Yes

No (e.g., Methanol, Acetone)

No

Combine in 'Halogenated Waste' Carboy Segregate if >5% Fluorinated Content
Mark as 'Halogenated' due to Solute

Approved Disposal Facility

Sent to High-Temp Incineration
(w/ HF Scrubber)

Click to download full resolution via product page
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Figure 2: Decision matrix for segregating solid vs. liquid waste streams containing fluorinated

pyridines.

PART 5: EMERGENCY PROCEDURES (Spills)
Evacuate: If a large amount of dry powder is airborne, evacuate the immediate area to avoid

inhalation.[2]

PPE: Wear nitrile gloves, safety goggles, and an N95 dust mask (for solids).[2]

Containment:

Solids: Cover with wet paper towels to prevent dust, then sweep up.[2]

Liquids: Absorb with vermiculite or sand.[2][3] Do not use combustible materials (like

sawdust) if the solvent is flammable.[2]

Decontamination: Wipe the surface with a mild detergent and water.[2] The compound is

likely soluble in basic aqueous solutions, but avoid strong bases to prevent splashing.[2]

Disposal of Cleanup Materials: All rags and absorbents must be treated as Halogenated

Hazardous Waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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